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Compound of Interest

Compound Name: 1,1,2-Trichloroethanol

CAS No.: 13287-89-3

Cat. No.: B076309

Get Quote

Executive Summary & Scientific Rationale
1,1,2-Trichloroethanol (TCEt) presents a dual challenge in bioanalysis: volatility and metabolic

instability. As the primary active metabolite of chloral hydrate and a major downstream product

of trichloroethylene, accurate quantification is critical for toxicological and pharmacokinetic

profiling.

The "Cold Chain" Imperative
Standard room-temperature handling results in significant analyte loss due to two mechanisms:

Vapor Pressure Driven Loss: TCEt has a boiling point of ~151°C but exhibits significant

vapor pressure at ambient temperatures. Uncapped vials or warm processing leads to

evaporative loss of the free alcohol.

Enzymatic Flux: In biological matrices, TCEt is in dynamic equilibrium. It is rapidly

conjugated by UDP-glucuronosyltransferases (UGTs) to TCEt-glucuronide or oxidized to

trichloroacetic acid (TCA). Immediate cooling is required to "freeze" this metabolic snapshot.
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Physicochemical Profile & Stability Data
Understanding the physical state of the analyte is the first step in designing a robust protocol.

Property Value Operational Implication

CAS Number 115-20-8 Unique Identifier

Melting Point 17.8°C (64°F)

CRITICAL: Pure TCEt is a

solid/semi-solid at refrigerator

temperatures (4°C). Stock

solutions must be prepared in

solvent (e.g., Methanol) to

remain liquid at storage temps.

Boiling Point 151–153°C
Moderate volatility; sensitive to

headspace loss.

Density 1.55 g/mL

Heavier than water; sinks in

aqueous phases if not

emulsified.

Solubility Water (Slight), Alcohol (High)

Requires organic solvent

extraction (LLE) or protein

precipitation.

Stability Light Sensitive, Hygroscopic
Store in Amber glass; minimize

air exposure.

Metabolic Context & Pathway Visualization
To interpret analytical results, one must understand where TCEt sits in the metabolic cascade.

The following diagram illustrates the reversible reduction of Chloral Hydrate to TCEt and its

subsequent elimination pathways.
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Figure 1: Metabolic pathway of Trichloroethylene highlighting the central role of 1,1,2-
Trichloroethanol (TCEt). Note the reversible conversion with Chloral Hydrate.

Protocol: Low-Temperature Sample Handling
Objective: Maintain sample temperature < 4°C from collection to extraction to prevent

volatilization and enzymatic conversion.

Phase 1: Preparation of Materials
Pre-chill everything: Centrifuge rotors, collection tubes (glass preferred), and pipette tips

should be refrigerated (4°C) prior to use.

Solvent Selection: Use Methanol or Ethyl Acetate. Avoid plastic containers (polystyrene) as

chlorinated solvents can leach plasticizers or adsorb the analyte. Use PTFE-lined caps.[1]

Phase 2: Sample Collection (The "Ice Bath" Rule)
Immediate Quench: Draw blood/urine directly into pre-chilled vacutainers (Glass/Heparin

preferred).

Inversion: Gently invert 5 times to mix anticoagulant. Do not vortex vigorously at room temp

(increases headspace loss).

Ice Bath: Immediately place the tube into a wet ice bath (crushed ice + water). Solid ice

alone provides poor surface contact.
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Centrifugation: Centrifuge at 4°C at 2000 x g for 10 minutes.

Aliquoting: Transfer plasma/supernatant to Amber Glass Vials with PTFE-lined screw caps.

Leave minimal headspace (fill to >90% capacity if possible) to reduce vapor loss.

Phase 3: Storage
Short-term (<24 hours): Store at 4°C.

Long-term: Store at -80°C.

Note: At -20°C, enzymatic activity may not be completely halted, and freeze-thaw cycles

are more damaging.

Protocol: Low-Temperature Extraction (LLE)
This workflow minimizes the "warm time" of the sample during preparation for GC-MS.
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Figure 2: Cold-chain extraction workflow designed to minimize analyte volatilization.

Step-by-Step Procedure:

Thaw: Remove samples from -80°C and place immediately on wet ice. Thaw until just liquid.

Internal Standard (IS): Add IS (e.g., 1,1,2-trichloroethanol-d2 or 2,2,2-trichloroethanol)

prepared in chilled methanol.
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Extraction: Add cold extraction solvent (Ethyl Acetate or Methyl tert-butyl ether, pre-chilled to

4°C).

Ratio: 1:4 (Sample:Solvent).

Agitation: Vortex briefly (10-15 seconds). Prolonged vortexing generates heat.

Phase Separation: Centrifuge at 4°C for 5 minutes.

Transfer: Quickly transfer the supernatant (organic layer) to a GC vial with a glass insert.

Cap immediately.

Analytical Considerations (GC-MS)
To validate the low-temperature handling, the analytical method must be robust.

Injector Temp: Keep relatively low (200°C) to prevent thermal degradation, but high enough

to volatilize.

Inlet Liner: Use a deactivated splitless liner with glass wool to trap non-volatiles.

Column: DB-624 or DB-WAX (polar columns) are preferred for chlorinated alcohols.

Derivatization (Optional): If peak tailing is observed due to the hydroxyl group, derivatize with

BSTFA. However, this adds a heating step. Direct injection is preferred if sensitivity allows, to

maintain the "cold chain" logic.

Quality Control & Troubleshooting (Self-Validating
System)
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Issue Probable Cause Corrective Action

Low Recovery
Evaporation during

thaw/extraction.

Ensure all solvents are pre-

chilled. Use wet ice baths.

Check cap tightness.

Variable Response Headspace variations.

Use Internal Standards (IS)

that are structural analogs.

Ensure consistent vial fill

volumes.

Peak Tailing Adsorption of -OH group.

Check liner deactivation.

Consider derivatization if LOD

is not met.

"Ghost" Peaks Carryover.

TCEt is sticky. Run solvent

blanks (Ethyl Acetate) between

high-concentration samples.

Safety & Waste Disposal
Toxicity: 1,1,2-Trichloroethanol is a sedative and potential carcinogen. Handle in a fume

hood.

PPE: Nitrile gloves, safety goggles, and lab coat.

Disposal: Segregate as Halogenated Organic Waste. Do not mix with general organic

solvents if your facility separates halogenated waste (due to high disposal costs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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